Cas no 1799307-52-0 (Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]-)

• Product Name: Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]-
• CAS No: 1799307-52-0
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• CID: 5823104
• PubChem ID: 86786953
• Update Time: 2025-07-16

Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]-
• N-(1-cyanocyclohexyl)-2-{[(2S)-1-hydroxy-3-methylbutan-2-yl]amino}acetamide
• CHEMBL4580377
• Z1642368848
• AKOS034799045
• 1799307-52-0
• EN300-6578467
• N-(1-cyanocyclohexyl)-2-[[(2S)-1-hydroxy-3-methylbutan-2-yl]amino]acetamide

• Inchi： 1S/C14H25N3O2/c1-11(2)12(9-18)16-8-13(19)17-14(10-15)6-4-3-5-7-14/h11-12,16,18H,3-9H2,1-2H3,(H,17,19)/t12-/m1/s1
• InChI Key： KPKICTOBPHCRFJ-GFCCVEGCSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)CN[C@H](CO)C(C)C

Computed Properties

• Exact Mass: 267.19467705g/mol
• Monoisotopic Mass: 267.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.2Ų

Additional information on Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]-

Comprehensive Overview of Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- (CAS No. 1799307-52-0)

Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- (CAS No. 1799307-52-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyanocyclohexyl group and a hydroxymethyl-containing side chain, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for customized synthetic intermediates like Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- has surged, driven by advancements in high-throughput screening and structure-activity relationship (SAR) studies. The compound's chiral center and functional groups make it a versatile candidate for designing enantioselective catalysts or therapeutic agents. Its CAS No. 1799307-52-0 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in contemporary research.

One of the key hotspots in discussions about this compound is its potential role in addressing drug-resistant infections and chronic diseases. With the rise of antibiotic resistance, researchers are investigating novel scaffolds, including derivatives of Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]-, to develop next-generation antimicrobials. Additionally, its hydroxymethyl moiety is of interest in prodrug design, a strategy increasingly used to improve drug bioavailability and reduce side effects.

From a synthetic chemistry perspective, the compound's cyanocyclohexyl group offers opportunities for further functionalization, enabling the creation of diverse chemical libraries. This aligns with the growing trend of fragment-based drug discovery, where small molecules like Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- serve as critical starting points. Its CAS No. 1799307-52-0 is often associated with patents and publications focusing on kinase inhibitors and GPCR modulators, highlighting its broad applicability.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthetic routes to produce Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- with minimal waste and energy consumption. This aligns with global efforts to reduce the ecological footprint of pharmaceutical manufacturing, a topic frequently searched in AI-driven literature reviews and scientific forums.

In summary, Acetamide, N-(1-cyanocyclohexyl)-2-[[(1S)-1-(hydroxymethyl)-2-methylpropyl]amino]- (CAS No. 1799307-52-0) represents a promising avenue for innovation in drug development and synthetic chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers tackling some of the most pressing challenges in modern science, from personalized medicine to sustainable synthesis.